Cas no 158854-42-3 (RS 15385 (9CI))

• Product Name: RS 15385 (9CI)
• CAS No: 158854-42-3
• MF: C₁₉H₂₉N₂O₃S
• MW: 365.510164022446
• CID: 109023
• PubChem ID: 40469944
• Update Time: 2025-04-18

RS 15385 (9CI) Chemical and Physical Properties

Names and Identifiers

• RS 15385 (9CI)
• (8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1-G][1,6]NAPHTHYRIDINE HYDROCHLORIDE
• RS 79948 HYDROCHLORIDE
• (8aR,12aS,13aS)-5,8,8a,9,10,11,12,12a,13,13a-Dechydro-3-methoxy-12-(ethylsulfonyl)-6H-isoquino[2,1-g][1,6]naphthyridine
• (8aR,12aS,13aS)-5,8,8a,9,10,11,12,12a,13,13a-dechydro-3-methoxy-12-(ethylsulfonyl)-6H-isoquino[2,1-g][1,6]naphthyridinehydrochloride
• (8aR,12aS,13aS)-12-ethylsulfonyl-3-methoxy-6,7,8,8a,9,10,11,12a,13,13a-decahydro-5H-isoquinolino[2,1-g][1,6]naphthyridin-7-ium
• FT-0674474
• Zinc03995777
• (8aR,12aS,13aS)-5,8,8a,9,10,11,12,12a,13,13a-Dechydro-3-methoxy-12-(ethylsulfonyl)-6H-isoquino[2
• (8ar,12as,13as)-5,8,8a,9,10,11,12,12a,13,13a-Decahydro-3-Methoxy-12-(Ethylsulfonyl)-6h-Isoquino[2,1-G][1,6]Naphthyridine Hydrochloride
• (8aR,12aS,13aS)-12-(Ethanesulfonyl)-3-methoxy-5,8,8a,9,10,11,12,12a,13,13a-decahydro-6H-isoquinolino[2,1-g][1,6]naphthyridin-7-ium
• DTXSID90654430
• (8AR,12AS,13AS)-5,8,8A,9,10,11,12,12A,13,13A-DECAHYDRO-3-METHOXY-12-(ETHYLSULFONYL)-6H-ISOQUINO[2,1-
• 158854-42-3

• Inchi： 1S/C19H28N2O3S/c1-3-25(22,23)21-9-4-5-15-13-20-10-8-14-11-16(24-2)6-7-17(14)19(20)12-18(15)21/h6-7,11,15,18-19H,3-5,8-10,12-13H2,1-2H3/p+1/t15-,18+,19+/m1/s1
• InChI Key： UMGBFFAJXFXOIL-MNEFBYGVSA-O
• SMILES： S(CC)(N1CCC[C@@H]2C[NH+]3CCC4C=C(C=CC=4[C@@H]3C[C@H]12)OC)(=O)=O

Computed Properties

• Exact Mass: 400.15900
• Monoisotopic Mass: 365.18988896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 58.23000
• LogP: 4.18700